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Introduction
Indisperse is a high-copper, admixed dental amalgam alloy. High-copper amalgams are known

for their improved mechanical properties and resistance to corrosion compared to traditional

low-copper amalgams.[1][2] The addition of indium to the alloy is intended to further enhance

its clinical performance.[3] This document provides detailed application notes, experimental

protocols for physical property assessment, and a summary of relevant data for the use of

Indisperse dental amalgam, with a particular focus on its application in pediatric dentistry.

Dental amalgam has been a widely used restorative material for over a century due to its

durability, ease of use, and cost-effectiveness.[1][4] In pediatric dentistry, amalgam is often

considered for Class I and II restorations in primary and permanent molars, especially in

situations where moisture control is challenging.[4][5][6] However, concerns regarding the

mercury content of amalgam have led to extensive research into its biocompatibility and the

development of alternative materials.[7][8][9][10] High-copper amalgams, like Indisperse, were

developed to minimize the formation of the corrosion-prone gamma-2 (γ2) phase (Sn8Hg),

thereby improving the longevity and safety of the restoration.[1][4]

Composition and Properties
Indisperse is a dispersed-phase alloy, meaning it is a mixture of lathe-cut particles and

spherical particles.[11] The specific composition includes silver, tin, copper, and indium. The
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admixed nature, with an increased proportion of eutectic spheres to lathe-cut particles, along

with the inclusion of 5-10% indium, contributes to its enhanced clinical performance.[3]

Key Components and Their Functions:
Silver (Ag): Provides strength and corrosion resistance.[1]

Tin (Sn): Facilitates the setting reaction with mercury.[1]

Copper (Cu): High copper content (typically >12%) eliminates the weak and corrosion-prone

γ2 phase, leading to improved marginal integrity and strength.[1][4]

Indium (In): The addition of indium has been shown to reduce marginal fracture of the

restorations.[3]

Application in Pediatric Dentistry
Dental amalgam, including high-copper varieties like Indisperse, remains a viable restorative

option in pediatric dentistry for specific clinical situations.[5][6] Its use is particularly

advantageous in restoring posterior teeth where longevity and durability are primary concerns.

[4]

Indications:

Class I and II restorations in primary molars.[5]

Class I and II restorations in young permanent molars.[6]

Cases where adequate moisture control for adhesive restorations is difficult to achieve.[4]

Contraindications:

Patients with a known allergy to mercury or other components of the amalgam.

Esthetic-critical areas.

Very small, conservative restorations where a preventive resin restoration might be more

appropriate.[6]
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Quantitative Data Summary
The following tables summarize the physical properties and clinical performance of Indisperse
and other relevant dental amalgams based on available research.

Table 1: Comparison of Physical Properties of High-Copper Amalgams

Property
Indisperse (with
Indium)

Dispersalloy
(without Indium)

ADA Specification
No. 1 Requirement

Compressive Strength

(1 hr)

Data not specifically

available for

Indisperse

~170 MPa ≥ 80 MPa

Compressive Strength

(24 hr)

Data not specifically

available for

Indisperse

~450 MPa ≥ 300 MPa

Static Creep

Data not specifically

available for

Indisperse

< 0.5% ≤ 3.0%

Dimensional Change

(24 hr)

Data not specifically

available for

Indisperse

-10 to +5 µm/cm -20 to +20 µm/cm

Note: Specific quantitative data for the physical properties of "Indisperse" amalgam are not

readily available in the public domain. The data for Dispersalloy, a similar high-copper admixed

amalgam, is provided for reference. All high-copper amalgams are expected to meet or exceed

the ADA Specification No. 1 requirements.

Table 2: Clinical Performance of Indisperse vs. Dispersalloy (5-Year Study)[3]
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Clinical Parameter
Indisperse (with
Indium)

Dispersalloy
(without Indium)

Statistical
Significance

Marginal Fracture Slightly less fracture Slightly more fracture
Not clinically

significant

Texture No difference No difference Not significant

Luster No difference No difference Not significant

Experimental Protocols
Detailed methodologies for key experiments to evaluate the physical and mechanical

properties of dental amalgam are provided below, based on established standards such as ISO

1559 and ADA Specification No. 1.

Compressive Strength Testing
Objective: To determine the ability of the set amalgam to resist fracture under a compressive

load.

Methodology (based on ISO 1559):

Specimen Preparation:

Triturate the Indisperse amalgam capsule according to the manufacturer's instructions.

Immediately condense the triturated amalgam into a cylindrical stainless steel mold

(typically 4 mm in diameter and 8 mm in height).

Apply a consistent condensation pressure to ensure a dense and uniform specimen.

Remove the specimen from the mold after initial setting.

Prepare a minimum of five specimens for each test interval (1 hour and 24 hours).

Specimen Storage:

Store the specimens at 37°C in a humidor or distilled water until the time of testing.
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Testing Procedure:

At the designated time (1 hour ± 5 minutes or 24 hours ± 30 minutes), place the specimen

in a universal testing machine.

Apply a compressive load along the long axis of the cylinder at a constant crosshead

speed of 0.5 mm/min until fracture occurs.

Record the maximum load applied before fracture.

Calculation:

Calculate the compressive strength (σ) using the formula: σ = 4P / (πd²), where P is the

maximum load and d is the diameter of the specimen.

Report the mean and standard deviation of the compressive strength for the set of

specimens.

Creep Testing
Objective: To measure the time-dependent plastic deformation of the set amalgam under a

constant load.

Methodology (based on ADA Specification No. 1):

Specimen Preparation:

Prepare cylindrical specimens as described for compressive strength testing.

Specimen Storage:

Store the specimens at 37°C for 7 days to ensure complete setting.

Testing Procedure:

Measure the initial length of the specimen (L₀).

Place the specimen in a creep testing apparatus maintained at 37°C.
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Apply a constant compressive stress of 36 MPa.

Measure the length of the specimen after 1 hour (L₁) and 4 hours (L₄) of load application.

Calculation:

Calculate the percentage creep using the formula: Creep (%) = [(L₄ - L₁) / L₀] x 100.

Report the mean and standard deviation of the creep for a minimum of three specimens.

Dimensional Change Testing
Objective: To measure the expansion or contraction of the amalgam during setting.

Methodology:

Specimen Preparation:

Prepare a cylindrical specimen of amalgam in a specialized mold that is part of a

dilatometer or a similar measuring device.

Measurement:

Begin measuring the length of the specimen 5 minutes after the start of trituration.

Continuously monitor and record the change in length of the specimen over a 24-hour

period at a constant temperature of 37°C.

Calculation:

The dimensional change is typically expressed as a percentage of the initial length or in

micrometers per centimeter (µm/cm).

Report the final dimensional change at 24 hours.

Mercury Release Analysis
Objective: To quantify the amount of mercury vapor released from the set amalgam.
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Methodology:

Specimen Preparation:

Prepare standardized amalgam discs or restorations in extracted teeth.

Incubation:

Store the specimens in a sealed container with a known volume of air or in artificial saliva

at 37°C.

Vapor Collection and Analysis:

At specified time intervals, collect a sample of the air from the sealed container.

Analyze the mercury concentration in the air sample using a cold vapor atomic absorption

spectrometer.

Calculation:

Calculate the rate of mercury release per unit surface area of the amalgam (e.g., in

ng/cm²/day).

Visualizations
Setting Reaction of Indisperse Dental Amalgam
The setting reaction of a high-copper admixed amalgam like Indisperse is a complex process

involving the dissolution of mercury into the alloy particles and the subsequent precipitation of

new metallic phases. The key to the improved properties of high-copper amalgams is the

elimination of the γ2 phase.
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Indisperse Alloy Particles
(Ag3Sn [γ] + Ag-Cu eutectic + In)
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Mercury (Hg)

Silver-Mercury Matrix
(Ag2Hg3 [γ1]) Hg dissolves Ag 

Copper-Tin Phase
(Cu6Sn5 [η'])

 Cu reacts with Sn 

Unreacted Alloy Core
(Ag3Sn + Ag-Cu + In)

Set Amalgam
(γ1 matrix with η' and unreacted particles)

Click to download full resolution via product page

Caption: Setting reaction of Indisperse high-copper admixed amalgam.

Experimental Workflow for Amalgam Property Testing
The following diagram illustrates the general workflow for conducting physical and mechanical

tests on dental amalgam.
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Start: Select Amalgam

Trituration
(per manufacturer's instructions)

Condensation into Molds

Prepare Cylindrical Specimens

Store at 37°C

Perform Mechanical Tests

Compressive Strength Creep Dimensional Change

Data Analysis and Reporting

Click to download full resolution via product page

Caption: General workflow for physical property testing of dental amalgam.

Conclusion
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Indisperse dental amalgam, as a high-copper, indium-containing admixed alloy, represents an

advancement in amalgam technology aimed at improving clinical longevity and safety. Its

application in pediatric dentistry is supported by its favorable physical properties and clinical

performance, particularly in stress-bearing posterior restorations. The provided protocols offer a

standardized framework for researchers and scientists to evaluate the properties of Indisperse
and other dental amalgams. Further research focusing on the long-term clinical performance

and biocompatibility of indium-containing amalgams in the pediatric population is warranted to

continue advancing restorative dental care for children.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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